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Compound of Interest

Compound Name: Calcium Hydroxide

Cat. No.: B10775802

Technical Support Center: Calcium Hydroxide
Dissolution

This technical support center provides troubleshooting guidance and frequently asked
guestions for researchers, scientists, and drug development professionals working with the
dissolution of calcium hydroxide.

Frequently Asked Questions (FAQSs)

Q1: What are the primary factors that influence the dissolution rate of calcium hydroxide?

Al: The dissolution rate of calcium hydroxide is primarily affected by five key factors:

Temperature: The dissolution of calcium hydroxide is an exothermic process, meaning its
solubility decreases as the temperature increases.[1][2][3]

pH of the medium: The solubility of calcium hydroxide is significantly influenced by pH. A
lower pH (more acidic environment) will increase its solubility.[4]

Particle size: Smaller particles of calcium hydroxide have a larger surface area-to-volume
ratio, which leads to a faster dissolution rate.

Agitation: Stirring or otherwise agitating the solution increases the dissolution rate by
bringing fresh solvent into contact with the solid particles.
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e Presence of other ions: The common ion effect can reduce solubility. For example, the
presence of a soluble calcium salt (like calcium chloride) will decrease the solubility of
calcium hydroxide.

Q2: Why is my calcium hydroxide solution cloudy even after prolonged stirring?

A2: Calcium hydroxide has a relatively low solubility in water. A cloudy or milky appearance,
often referred to as "milk of lime,"” indicates that you have a suspension, not a true solution.
This means there is an excess of undissolved calcium hydroxide particles dispersed in the
water. To obtain a clear, saturated solution, the undissolved solid must be removed, typically
through filtration.

Q3: How does the pH of the solvent affect the solubility of calcium hydroxide?

A3: Calcium hydroxide is a sparingly soluble base that establishes an equilibrium in water:
Ca(OH)z(s) = Ca?*(aq) + 20H-(aq)

According to Le Chatelier's principle, if the concentration of a product is decreased, the
equilibrium will shift to the right to produce more of that product. In an acidic medium (lower
pH), the excess hydrogen ions (H*) will react with and neutralize the hydroxide ions (OH") to
form water. This removal of OH~ ions from the solution drives the equilibrium to the right,
causing more solid calcium hydroxide to dissolve.

Q4: Does the source or grade of calcium hydroxide affect its dissolution rate?

A4: Yes, the physical properties of the calcium hydroxide powder, which can vary by
manufacturer and grade, can impact the dissolution rate. Factors such as patrticle size
distribution and the presence of impurities can influence how quickly the solid dissolves. For
consistent and reproducible results, it is recommended to use a consistent source and grade of
calcium hydroxide for all related experiments.

Troubleshooting Guide
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Issue

Potential Cause

Troubleshooting Steps

Inconsistent or non-

reproducible dissolution rates

Variation in experimental

conditions.

- Ensure temperature, pH, and
agitation speed are precisely
controlled and consistent
across all experiments. - Use
the same source and batch of
calcium hydroxide. - Calibrate
all measurement instruments
(pH meter, thermometer,

balance) regularly.

Slower than expected
dissolution rate

- Particle size is too large. -
Inadequate agitation. - The

solution is nearing saturation.

- Use a finer powder or grind
the existing material to reduce
particle size. - Increase the
stirring speed or use a more
efficient agitation method. -
Ensure you are working with a
volume of solvent sufficient to
dissolve the desired amount of

solid.

Observed decrease in
solubility at higher

temperatures

This is the expected behavior

for calcium hydroxide.

The dissolution of calcium
hydroxide is an exothermic
process. According to Le
Chatelier's principle, increasing
the temperature favors the
endothermic (reverse)
reaction, leading to a decrease
in solubility.[1] This is a known

property of calcium hydroxide.

Formation of a precipitate
when adding a solution

containing a common ion

Common ion effect.

The addition of a soluble salt
containing either Ca2* or OH~
ions will decrease the solubility
of Ca(OH)z and can cause it to
precipitate out of a saturated

solution. This is an expected
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outcome based on the

common ion effect.

pH of the saturated solution is
lower than expected (around
12.4)

carbon dioxide.

Carbon dioxide from the air
can dissolve in the solution,
forming carbonic acid, which
then reacts with the hydroxide

ions, lowering the pH. To

Reaction with atmospheric

minimize this, prepare and
store solutions in tightly sealed
containers and consider
working under an inert
atmosphere (e.g., nitrogen) for

sensitive experiments.

Quantitative Data

The solubility of calcium hydroxide is inversely related to temperature. The following table

summarizes this relationship.

Temperature (°C)

Solubility (g Ca(OH)z / 100 g H20)

0 0.189
20 0.173
25 0.159
30 0.15

40 0.14

70 0.115
100 0.066

Note: Data is compiled from various sources and may show slight variations.

Experimental Protocols
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Protocol: Determination of Calcium Hydroxide Solubility
by Titration

This protocol details a method to determine the concentration of a saturated calcium
hydroxide solution at a specific temperature.

1. Materials and Equipment:

o Calcium Hydroxide (analytical grade)

» Deionized water

» Standardized Hydrochloric Acid (HCI) solution (e.g., 0.05 M)
¢ Phenolphthalein indicator

o Magnetic stirrer and stir bar

o Temperature-controlled water bath or hot plate

e Thermometer or temperature probe

e Buret (50 mL)

o Pipette (25 mL) and pipette bulb

o Erlenmeyer flasks (250 mL)

» Beakers

e Funnel and filter paper (e.g., Whatman No. 1)

2. Procedure:

Part A: Preparation of a Saturated Calcium Hydroxide Solution

e Add an excess of calcium hydroxide powder (approximately 2 g) to 100 mL of deionized
water in a beaker.
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e Place the beaker in a temperature-controlled water bath set to the desired experimental
temperature (e.g., 25°C).

« Stir the suspension using a magnetic stirrer for at least 30 minutes to ensure equilibrium is
reached and the solution is saturated.

e Turn off the stirrer and allow the undissolved solid to settle.

o Carefully filter the supernatant through a funnel with filter paper into a clean, dry Erlenmeyer
flask to remove all solid particles. The resulting solution should be clear.

Part B: Titration

e Rinse a 25 mL pipette with a small amount of the clear, saturated Ca(OH)z solution, then
discard the rinsing.

o Carefully pipette 25.00 mL of the saturated Ca(OH)2 solution into a clean 250 mL Erlenmeyer
flask.

e Add 2-3 drops of phenolphthalein indicator to the flask. The solution should turn pink.

¢ Rinse and fill a 50 mL buret with the standardized HCI solution. Record the initial volume to
the nearest 0.01 mL.

« Titrate the Ca(OH)2z solution with the HCI, swirling the flask continuously.

e The endpoint is reached when the pink color of the solution just disappears and the solution
becomes colorless. Record the final volume of HCI from the buret.

» Repeat the titration at least two more times for a total of three trials to ensure precision.
3. Calculations:
e Moles of HCI used:

o Moles HCI = Molarity of HCI x (Volume of HCI used in Liters)

e Moles of OH~ in the sample:
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o From the balanced equation: Ca(OH)z + 2HCI - CaClz + 2H20

o The mole ratio of OH~ to HCl is 1:1. Therefore, Moles of OH~ = Moles of HCI.

Concentration of OH~ in the saturated solution:

o [OH~] = Moles of OH~ / Volume of Ca(OH)2 sample in Liters

Concentration of Ca2* in the saturated solution:

o From the dissolution equation: Ca(OH)z = Ca?* + 20H"

o The mole ratio of Ca2* to OH~ is 1:2. Therefore, [Ca2*] = [OH"]/ 2

Molar Solubility (s) of Ca(OH)::

o The molar solubility is equal to the concentration of Ca2*. So, s = [Ca?*].

Solubility in g/200 mL:

o Solubility = Molar Solubility (mol/L) x Molar Mass of Ca(OH)z (74.093 g/mol ) x 0.1

Visualizations
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Caption: Factors influencing the dissolution rate of calcium hydroxide.
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Caption: Workflow for determining Ca(OH)z solubility via titration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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